Cas no 169883-36-7 (5-Bromo-2,4-dimethoxyaniline)

• Product Name: 5-Bromo-2,4-dimethoxyaniline
• CAS No: 169883-36-7
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• MDL: MFCD14534267
• CID: 1036960
• PubChem ID: 20230023
• Update Time: 2025-05-20

5-Bromo-2,4-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dimethoxyaniline
• 3-bromo-4,6-dimethoxy aniline
• 5-bromo 2,4-dimethoxyaniline
• AC1Q48X4
• AK106974
• EN300-89874
• KB-244901
• SureCN4896660
• MNCWCTCUSSOSKJ-UHFFFAOYSA-N
• 169883-36-7
• DTXSID10603884
• S10834
• SCHEMBL4896660
• Benzenamine, 5-bromo-2,4-dimethoxy-
• SB80708
• AKOS016009171
• AS-10621
• MFCD14534267
• Z1147474006
• DB-095174
• 3-Bromo-4,6-dimethoxyaniline

• MDL： MFCD14534267
• Inchi： 1S/C8H10BrNO2/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,10H2,1-2H3
• InChI Key： MNCWCTCUSSOSKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)OC)N

Computed Properties

• Exact Mass: 230.9895
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.97 g/l) (25 º C),
• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-Bromo-2,4-dimethoxyaniline

Comprehensive Overview of 5-Bromo-2,4-dimethoxyaniline (CAS No. 169883-36-7): Properties, Applications, and Industry Insights

5-Bromo-2,4-dimethoxyaniline (CAS No. 169883-36-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aniline derivative features a unique molecular structure, combining bromo and dimethoxy functional groups, which enhance its reactivity and versatility in synthetic chemistry. With growing interest in heterocyclic compounds and fine chemicals, this compound has garnered attention for its role in developing high-value products.

The compound’s CAS registry number (169883-36-7) serves as a critical identifier for researchers and regulatory compliance. Its systematic name, 5-Bromo-2,4-dimethoxyaniline, reflects its IUPAC nomenclature, while alternative names like 2,4-Dimethoxy-5-bromoaniline may appear in literature. The molecular formula C₈H₁₀BrNO₂ and a molecular weight of 232.08 g/mol are key physicochemical parameters for laboratory applications. Users frequently search for "5-Bromo-2,4-dimethoxyaniline synthesis" or "CAS 169883-36-7 suppliers," highlighting demand for both technical and commercial information.

In pharmaceutical research, 5-Bromo-2,4-dimethoxyaniline acts as a precursor for active pharmaceutical ingredients (APIs). Its electron-rich aromatic ring facilitates coupling reactions, making it valuable for constructing complex molecules like kinase inhibitors or antiviral agents. Recent studies explore its potential in cancer therapeutics, aligning with the trending focus on targeted drug discovery. The compound’s solubility in organic solvents (e.g., DMSO, ethanol) further supports its utility in high-throughput screening.

Agrochemical applications leverage the compound’s bromine moiety for designing crop protection agents. As sustainable agriculture gains traction, queries like "eco-friendly brominated anilines" or "5-Bromo-2,4-dimethoxyaniline pesticide intermediates" reflect industry shifts. The dimethoxy groups contribute to enhanced stability under environmental conditions, a sought-after trait for formulation development.

From a material science perspective, CAS 169883-36-7 is investigated for organic electronics and dye synthesis. Its ability to modify conductive polymers or serve as a chromophore building block aligns with innovations in OLED technology and sensors. Researchers often seek "aniline derivatives for optoelectronics" or "5-Bromo-2,4-dimethoxyaniline UV spectra," underscoring interdisciplinary relevance.

Quality control protocols for 5-Bromo-2,4-dimethoxyaniline emphasize HPLC purity analysis and NMR characterization. Suppliers must address queries like "CAS 169883-36-7 purity standards" or "storage conditions for bromoanilines," ensuring compliance with Good Manufacturing Practices (GMP). The compound typically appears as a light yellow to brown crystalline powder, with stability under inert atmospheres.

Emerging trends link 169883-36-7 to green chemistry initiatives. Catalytic methods to reduce bromine waste during synthesis resonate with searches for "sustainable halogenation techniques." Additionally, its role in bioconjugation for diagnostic probes taps into the expanding biopharmaceutical market.

In summary, 5-Bromo-2,4-dimethoxyaniline (CAS No. 169883-36-7) bridges multiple scientific domains, driven by its structural adaptability and functional diversity. As industries prioritize precision synthesis and eco-compatibility, this compound’s applications will likely expand, supported by rigorous research and optimized production workflows.